![molecular formula C26H27FN4O3 B2998764 [7-(4-acetylpiperazinyl)-1-cyclopropyl-6-fluoro-4-oxo(3-hydroquinolyl)]-N-(3-m ethylphenyl)carboxamide CAS No. 940983-99-3](/img/structure/B2998764.png)
[7-(4-acetylpiperazinyl)-1-cyclopropyl-6-fluoro-4-oxo(3-hydroquinolyl)]-N-(3-m ethylphenyl)carboxamide
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Description
[7-(4-acetylpiperazinyl)-1-cyclopropyl-6-fluoro-4-oxo(3-hydroquinolyl)]-N-(3-m ethylphenyl)carboxamide is a useful research compound. Its molecular formula is C26H27FN4O3 and its molecular weight is 462.525. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
A class of heterocyclic compounds including variations similar to the specified compound has shown potent antibacterial activity. These compounds are synthesized through efficient methods and have been tested against various bacterial strains. For instance, compounds with modifications at the piperazinyl substitution position demonstrate significant activity against Gram-positive organisms, highlighting the importance of structural variations in enhancing antibacterial efficacy (Chu, Fernandes, & Pernet, 1986).
Structural Activity Relationships
The structure-activity relationships (SAR) of fluoroquinolones, including compounds with cyclopropyl, fluoro, and piperazinyl substitutions, have been extensively studied. These studies help in understanding how different substitutions affect the antibacterial properties of these compounds. For example, a study on the synthesis and structure-activity relationships of 5-substituted 6,8-difluoroquinolones indicated that specific combinations of substitutions can lead to improved antibacterial properties (Miyamoto et al., 1990).
Antimicrobial Study of Fluoroquinolone-based Thiazolidinones
Further research into fluoroquinolone-based thiazolidinones synthesized from similar lead molecules demonstrated a focused approach on antimicrobial activities. These studies explore the potential of these compounds in addressing antibiotic resistance and enhancing the spectrum of activity against various pathogens (Patel & Patel, 2010).
Novel Antibacterial Agents
Research also delves into the creation of novel antibacterial agents by manipulating the quinolone structure, including the development of compounds with specific substitutions that show promising in vitro and in vivo activities against resistant bacterial strains. These modifications aim at overcoming current challenges in treating infections caused by resistant organisms (Senthilkumar et al., 2009).
Properties
IUPAC Name |
7-(4-acetylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-N-(3-methylphenyl)-4-oxoquinoline-3-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C26H27FN4O3/c1-16-4-3-5-18(12-16)28-26(34)21-15-31(19-6-7-19)23-14-24(22(27)13-20(23)25(21)33)30-10-8-29(9-11-30)17(2)32/h3-5,12-15,19H,6-11H2,1-2H3,(H,28,34) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRNLSEYGTZFLOI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCN(CC4)C(=O)C)C5CC5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27FN4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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